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Compound of Interest

Compound Name: CYP1B1-IN-7

Cat. No.: B11840352 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the Selective Inhibitor, CYP1B1-IN-7.

This document provides critical safety and logistical information for the handling and disposal of

CYP1B1-IN-7 (CAS 52601-58-8). Adherence to these protocols is essential to ensure

personnel safety and minimize environmental impact.

Hazard Identification and Classification
CYP1B1-IN-7 is a selective inhibitor of the enzyme Cytochrome P450 1B1.[1][2] While a

valuable tool in research, particularly in cancer studies, it presents certain hazards that

necessitate careful handling.

According to its Safety Data Sheet (SDS), CYP1B1-IN-7 is classified with the following

hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[3]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[3]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[3]
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A comprehensive assessment of the specific laboratory tasks involving CYP1B1-IN-7 is

necessary to determine the appropriate level of PPE.[4] However, the following table outlines

the recommended PPE for handling this compound.[3]

Protection Type Recommended Equipment
Specifications and Use

Cases

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Must be worn at all times when

handling the compound to

protect against splashes. A

face shield should be used in

conjunction with goggles when

there is a significant splash

hazard.[3][4][5]

Hand Protection Disposable nitrile gloves.

Provides protection against

incidental contact. Gloves

should be changed

immediately if contaminated.

For prolonged handling,

consider double-gloving or

using Silver Shield gloves

underneath nitrile gloves.[4]

Body Protection
A flame-resistant lab coat or

impervious clothing.

Should be worn over personal

clothing, which must consist of

long pants and closed-toe

shoes.[3][4][6]

Respiratory Protection A suitable respirator.

To be used when handling the

solid compound to avoid dust

inhalation, or when aerosols

may be generated. Use should

be in accordance with a

respiratory protection program.

[3]
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The following protocols provide step-by-step guidance for the safe handling and disposal of

CYP1B1-IN-7.

Experimental Protocol: Handling and Storage
Preparation: Before handling, ensure that an appropriate exhaust ventilation system, such as

a chemical fume hood, is operational.[3] A designated area for handling should be clearly

marked.

Personal Protective Equipment (PPE): Don the recommended PPE as outlined in the table

above.

Handling:

Avoid the formation of dust and aerosols when working with the powdered form of the

compound.[3]

Avoid inhalation and contact with eyes and skin.[3]

Do not eat, drink, or smoke in the handling area.[3]

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[3]

Protect from direct sunlight and sources of ignition.[3]

Storage Temperatures:

Powder: -20°C[3]

In solvent: -80°C[3]

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Ingestion

If swallowed, call a POISON CENTER or doctor

immediately. Rinse the mouth with water. Do

NOT induce vomiting.[3]

Eye Contact

Immediately flush eyes with large amounts of

water, separating the eyelids. Remove contact

lenses if present and easy to do. Seek prompt

medical attention.[3]

Skin Contact

Rinse the affected skin thoroughly with water.

Remove contaminated clothing and shoes and

contact a physician.[3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[3]

Disposal Plan
Proper disposal of CYP1B1-IN-7 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect spillage and any waste material from handling procedures.[3]

Place waste in a clearly labeled, sealed container suitable for hazardous chemical waste.

Disposal:

Dispose of the contents and container at an approved waste disposal plant.[3]

All disposal activities must be in accordance with federal, state, and local regulations.[7]
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Preparation

Handling

Storage Disposal

Verify Fume Hood Operation

Don Required PPE:
- Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Handle in Fume Hood

Proceed to Handling

Avoid Dust/Aerosol Formation

Prevent Skin/Eye Contact

Store in Tightly Sealed Container

After Handling

Collect Waste in Labeled Container

Generate Waste

Store at Correct Temperature:
-20°C (Powder) or -80°C (in Solvent) Dispose via Approved Waste Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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